Cas no 214404-98-5 (Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester)

• Product Name: Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester
• CAS No: 214404-98-5
• MF: C₁₅H₂₄O₄
• MW: 268.348665237427
• CID: 1408381
• Update Time: 2024-08-16

Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclooctanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester

• Inchi： 1S/C15H24O4/c1-3-19-14(18)15(11-9-12(2)16)10-7-5-4-6-8-13(15)17/h3-11H2,1-2H3
• InChI Key： JIHYRGBKWULKTC-UHFFFAOYSA-N
• SMILES： C1(CCC(=O)C)(C(OCC)=O)CCCCCCC1=O

Computed Properties

• Exact Mass: 268.16752

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 378.2±27.0 °C(Predicted)
• PSA: 60.44